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TMPTO Demulsibility Specifications

Specification Item RJ-1453 (46#) RJ-1435 (68#) Standard Test Method

Demulsibility @ 54°C (min) 20 25 GB/T 7305

Kinematic Viscosity @ 40°C (mm²/s) 42-50 62-74 GB/T 265

Kinematic Vosity @ 100°C (mm²/s) 9-10 12-13 GB/T 265

Viscosity Index ≥ 180 ≥ 180 GB/T 1995

Acid Value (mgKOH/g) ≤ 1 ≤ 1 GB/T 264

Pour Point (°C) ≤ -35 ≤ -35 GB/T 3535

Flash Point (°C) ≥ 290 ≥ 290 GB/T 3536

The data shows that TMPTO has a defined demulsibility performance (the ability to separate from water),

which is a key property for its use in industrial fluids like fire-resistant hydraulic oils (HFD-U) and

metalworking fluids [1] [2].
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Frequently Asked Questions & Troubleshooting

Here are solutions to common issues you might encounter with TMPTO's demulsibility.

FAQ 1: The demulsibility of my TMPTO-based hydraulic fluid does not meet the specification. What

could be the cause?

Potential Cause: Contamination is a common issue. Even small amounts of surface-active agents
(surfactants) or other ionic contaminants can drastically reduce demulsibility.
Troubleshooting Steps:

Review Raw Materials: Check the TMPTO base oil certificate of analysis to confirm the
demulsibility value is within spec [1] [2].

Check Additives: Systematically audit all additives in your formulation. Some anti-wear agents,
corrosion inhibitors, or extreme pressure additives can act as emulsifiers.

Inspect Equipment: Ensure mixing tanks, lines, and storage vessels are free from
contamination by previous production batches or cleaning agents.

FAQ 2: How can I improve the demulsibility of a TMPTO formulation without changing the base oil?

Solution: Incorporate demulsifier additives. These specialty chemicals are designed to promote oil-
water separation.

Experimental Protocol:
Select Demulsifiers: Choose common demulsifiers compatible with synthetic esters (e.g.,

polyglycol-based, polyether-based).
Prepare Samples: Add the selected demulsifiers to your TMPTO formulation at treat rates of

0.1% to 0.5% by weight.
Performance Testing: Evaluate the demulsibility of each sample according to GB/T 7305
(equivalent to ASTM D1401). This test involves mixing 40ml of oil and 40ml of water at 54°C,
then recording the time for separation [2].

FAQ 3: My TMPTO-based metalworking emulsion is unstable. It either separates too quickly or fails

to form a stable emulsion. How can I balance this?

Explanation: This problem involves two opposing properties: demulsibility (for separation) and

emulsibility (for mixing). TMPTO has inherent good lubricity but requires additives to fine-tune its
emulsion stability.

Solution Strategy:
For a More Stable Emulsion: Add an emulsifier package to help disperse the TMPTO oil in

water.
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For Faster Separation: As in FAQ 2, consider a demulsifier. The key is finding the right type

and ratio of emulsifiers and demulsifiers for your specific application.

FAQ 4: Can nanotechnology be used to enhance TMPTO's performance without harming its

demulsibility?

Current Research: Recent studies show that nanoparticles like TiO₂ (Titanium Dioxide) and h-BN
(Hexagonal Boron Nitride) can significantly enhance the tribological (wear-reducing) and thermal

properties of TMPTO-based lubricants [3].
Considerations: The effect on demulsibility depends on the nanoparticle's surface chemistry. Using

surface-modified nanoparticles (e.g., with oleic acid) can improve their compatibility with the
TMPTO base oil, helping to maintain good demulsibility while gaining other performance benefits [3].

Experimental Protocol for Demulsibility Testing

To ensure consistent and accurate results, please follow this standardized procedure for evaluating

demulsibility.
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Diagram 1: Demulsibility Test Workflow
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Advanced Modification: Nano-Enhanced TMPTO

For researchers looking to develop next-generation lubricants, here is a workflow for enhancing TMPTO

with nanoparticles.

Diagram 2: Nano-Enhanced TMPTO Development
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Key Considerations for Your Research

Start with Quality: Always verify your base TMPTO meets specifications before beginning
formulation work [1] [2].

Method is Key: Adhere strictly to the GB/T 7305 standard for demulsibility testing to ensure reliable,
repeatable data [2].

System Approach: View demulsibility as a system property. The interaction between TMPTO, all
additives, and potential contaminants determines the final performance.

Explore Nanoparticles: For advanced applications, consider nano-additives like TiO₂ to enhance
load-bearing capacity and thermal stability, but carefully assess their impact on demulsibility [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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